Cas no 1370025-53-8 (2-Bromo-6-fluorothioanisole)

• Product Name: 2-Bromo-6-fluorothioanisole
• CAS No: 1370025-53-8
• MF: C₇H₆BrFS
• MW: 221.089943408966
• CID: 4697541
• PubChem ID: 74891167
• Update Time: 2025-06-10

2-Bromo-6-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluorothioanisole
• FCH1584611
• PC01512
• Z1320
• E92149
• 1370025-53-8
• SCHEMBL17395287
• 1-Bromo-3-fluoro-2-(methylthio)benzene
• AKOS032958174
• 1-Bromo-3-fluoro-2-methylsulfanylbenzene
• 1-Bromo-3-fluoro-2-methylsulfanyl-benzene
• CS-0029906
• (2-Bromo-6-fluorophenyl)(methyl)sulfane
• DTXSID201283596
• MFCD22056775
• 1-bromo-3-fluoro-2-(methylsulfanyl)benzene

• MDL： MFCD22056775
• Inchi： 1S/C7H6BrFS/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： WDSBDCXHUXFNAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1SC)F

Computed Properties

• Exact Mass: 219.93576g/mol
• Monoisotopic Mass: 219.93576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Bromo-6-fluorothioanisole

Introduction to 2-Bromo-6-fluorothioanisole (CAS No. 1370025-53-8)

2-Bromo-6-fluorothioanisole, with the CAS number 1370025-53-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its bromine and fluorine substituents, which confer it with distinct reactivity and stability profiles. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to 2-Bromo-6-fluorothioanisole.

Chemical Structure and Synthesis

The molecular formula of 2-Bromo-6-fluorothioanisole is C₇H₅BrFOS, and its molecular weight is approximately 219.02 g/mol. The compound features a benzene ring with a bromine atom at the 2-position, a fluorine atom at the 6-position, and a thioanisole group (SCH₃) attached to the ring. The presence of these functional groups imparts specific chemical reactivity and physical properties to the molecule.

The synthesis of 2-Bromo-6-fluorothioanisole can be achieved through several methods. One common approach involves the bromination of 6-fluorothioanisole using bromine or a brominating agent such as N-bromosuccinimide (NBS) in an appropriate solvent. Another method involves the fluorination of 2-bromothioanisole using a fluorinating agent like Selectfluor or diethylaminosulfur trifluoride (DAST). These synthetic routes have been extensively studied and optimized to achieve high yields and purity levels.

Physical and Chemical Properties

2-Bromo-6-fluorothioanisole is a colorless liquid at room temperature with a characteristic odor. It has a boiling point of around 180°C and a melting point of -15°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its density is approximately 1.5 g/cm³.

The presence of the bromine and fluorine substituents significantly influences the chemical reactivity of 2-Bromo-6-fluorothioanisole. The bromine atom can undergo nucleophilic substitution reactions, making it useful as an intermediate in the synthesis of more complex molecules. The fluorine atom, on the other hand, imparts unique electronic properties to the molecule, affecting its reactivity in various chemical transformations.

Applications in Pharmaceutical Research

2-Bromo-6-fluorothioanisole has found applications in pharmaceutical research due to its potential as a building block for drug discovery. The compound's unique structure makes it suitable for use in the synthesis of bioactive molecules with diverse therapeutic activities. Recent studies have explored its use in the development of new antiviral agents, anticancer drugs, and neuroprotective compounds.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-Bromo-6-fluorothioanisole and evaluated their antiviral activity against several strains of influenza virus. The results showed that certain derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development as antiviral agents.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have provided valuable insights into the behavior of 2-Bromo-6-fluorothioanisole. These studies have helped researchers understand the electronic structure, conformational flexibility, and potential binding interactions of the molecule with biological targets. Computational methods such as density functional theory (DFT) and molecular dynamics (MD) simulations have been employed to predict the reactivity and stability of 2-Bromo-6-fluorothioanisole.

A recent computational study published in the Journal of Physical Chemistry A investigated the electronic structure and reactivity of 2-Bromo-6-fluorothioanisole. The study revealed that the presence of the bromine and fluorine substituents significantly affects the electron density distribution around the sulfur atom, influencing its reactivity towards nucleophiles. This information can be used to design more efficient synthetic routes for this compound.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 2-Bromo-6-fluorothioanisole. While this compound is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, work should be conducted in a well-ventilated area or fume hood to minimize exposure risks.

In conclusion, 2-Bromo-6-fluorothioanisole (CAS No. 1370025-53-8) is a versatile organic compound with unique chemical properties that make it valuable in various research applications. Its potential as an intermediate in pharmaceutical synthesis and its role in computational studies highlight its significance in modern chemistry. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in scientific endeavors.